Cas no 93297-81-5 (Thiophene,2,5-bis[2-(2-thienyl)ethynyl]-)

• Product Name: Thiophene,2,5-bis[2-(2-thienyl)ethynyl]-
• CAS No: 93297-81-5
• MF: C₁₆H₈S₃
• MW: 296.429719924927
• CID: 817571
• PubChem ID: 179713
• Update Time: 2025-04-19

Thiophene,2,5-bis[2-(2-thienyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,5-bis[2-(2-thienyl)ethynyl]-
• 93297-81-5
• 2,5-bis(2-thiophen-2-yl-ethynyl)-thiophene
• DTXSID10239369
• 2,5-bis(2-thienylethynyl)thiophene
• Thiophene, 2,5-bis(2-thienylethynyl)-
• 2,5-bis[2-(2-thienyl)ethynyl]thiophene
• InChI=1/C16H8S3/c1-3-13(17-11-1)5-7-15-9-10-16(19-15)8-6-14-4-2-12-18-14/h1-4,9-12
• Thiophene,2,5-bis(2-thienylethynyl)-

• Inchi： 1S/C16H8S3/c1-3-13(17-11-1)5-7-15-9-10-16(19-15)8-6-14-4-2-12-18-14/h1-4,9-12H
• InChI Key： XBZSPQAAOFSKLA-UHFFFAOYSA-N
• SMILES： S1C(C#CC2=CC=CS2)=CC=C1C#CC1=CC=CS1

Computed Properties

• Exact Mass: 295.979
• Monoisotopic Mass: 295.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 491.6°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.734